Cas no 2228795-05-7 (O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine)

• Product Name: O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine
• CAS No: 2228795-05-7
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5862431
• PubChem ID: 165626790
• Update Time: 2025-10-28

O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine
• EN300-1766324
• 2228795-05-7
• O-[2-(1,3-dimethyl-1H-pyrazol-4-yl)propyl]hydroxylamine

• Inchi： 1S/C8H15N3O/c1-6(5-12-9)8-4-11(3)10-7(8)2/h4,6H,5,9H2,1-3H3
• InChI Key： BMUDXVHNEBXSPA-UHFFFAOYSA-N
• SMILES： O(CC(C)C1=CN(C)N=C1C)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine

O-2-(1,3-Dimethyl-1H-Pyrazol-4-Yl)PropylHydroxylamine: A Comprehensive Overview

O-2-(1,3-Dimethyl-1H-Pyrazol-4-Yl)PropylHydroxylamine, also known by its CAS number 2228795-05-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of hydroxylamines, which are widely used in organic synthesis, pharmaceuticals, and agrochemicals. The structure of this compound is characterized by a pyrazole ring substituted with methyl groups and a propyl chain attached to the hydroxylamine group, making it a versatile molecule for further functionalization.

The synthesis of O-2-(1,3-Dimethyl-1H-Pyrazol-4-Yl)PropylHydroxylamine typically involves multi-step processes that include the formation of the pyrazole ring followed by substitution reactions to introduce the hydroxylamine group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the reaction conditions, thereby reducing production costs and minimizing waste.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The pyrazole moiety is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable component in medicinal chemistry. Studies have shown that derivatives of this compound exhibit potential anti-inflammatory, antioxidant, and antimicrobial activities. For instance, recent research has demonstrated that certain analogs can inhibit key enzymes involved in inflammation pathways, suggesting their potential as therapeutic agents for conditions such as arthritis and neurodegenerative diseases.

In addition to its role in pharmaceuticals, O-2-(1,3-Dimethyl-1H-Pyrazol-4-Yl)PropylHydroxylamine has also found applications in agrochemicals. Its ability to act as a plant growth regulator has been explored in several studies. By modulating plant hormone signaling pathways, this compound can enhance crop resilience against environmental stressors such as drought and salinity. Field trials have shown promising results in improving crop yields under adverse conditions, making it a valuable tool for sustainable agriculture.

The versatility of this compound extends to its use in organic synthesis as well. Its hydroxylamine group serves as a nucleophile in various condensation reactions, enabling the construction of complex molecular frameworks. Recent studies have focused on its application in the synthesis of heterocyclic compounds, which are essential building blocks in many bioactive molecules. The ease with which this compound can be functionalized makes it an attractive starting material for researchers working on diverse synthetic targets.

From an environmental standpoint, the biodegradability and toxicity profile of O-2-(1,3-Dimethyl-1H-Pyrazol-4-Yl)PropylHydroxylamine have been evaluated to ensure its safe use in commercial applications. Research indicates that under controlled conditions, this compound undergoes rapid biodegradation without leaving harmful residues. This aligns with current trends toward developing eco-friendly chemicals that minimize their ecological footprint.

In conclusion, O-2-(1,3-Dimethyl-1H-Pyrazol-4-Yl)PropylHydroxylamine (CAS No: 2228795-05-) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern chemistry and its practical applications.